4-(3-mercapto-4H-1,2,4-triazol-4-yl)benzenesulfonamide
Overview
Description
4-(3-mercapto-4H-1,2,4-triazol-4-yl)benzenesulfonamide, also known as MTBS, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Mechanism of Action
4-(3-mercapto-4H-1,2,4-triazol-4-yl)benzenesulfonamide is believed to work by binding to metal ions, which can then affect various biological processes. It has also been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase.
Biochemical and Physiological Effects
Studies have shown that 4-(3-mercapto-4H-1,2,4-triazol-4-yl)benzenesulfonamide can have a variety of biochemical and physiological effects, depending on the specific application. For example, it has been shown to inhibit the growth of certain bacteria and fungi, as well as reduce the corrosion of metals. Additionally, it has been investigated for its potential use in cancer treatment.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(3-mercapto-4H-1,2,4-triazol-4-yl)benzenesulfonamide in lab experiments is that it is relatively easy to synthesize and purify. Additionally, it has a variety of potential applications, making it a versatile compound to work with. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to predict its effects in certain experiments.
Future Directions
There are many potential future directions for research involving 4-(3-mercapto-4H-1,2,4-triazol-4-yl)benzenesulfonamide. One area of interest is its potential use in cancer treatment, as it has been shown to inhibit the growth of certain cancer cells. Additionally, it may have applications in materials science, as a corrosion inhibitor or fluorescent probe. Further studies are needed to fully understand its mechanism of action and potential applications.
Scientific Research Applications
4-(3-mercapto-4H-1,2,4-triazol-4-yl)benzenesulfonamide has been studied for its potential use as a corrosion inhibitor for metals, as well as a fluorescent probe for detecting metal ions. Additionally, it has been investigated for its antibacterial and antifungal properties.
properties
IUPAC Name |
4-(5-sulfanylidene-1H-1,2,4-triazol-4-yl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N4O2S2/c9-16(13,14)7-3-1-6(2-4-7)12-5-10-11-8(12)15/h1-5H,(H,11,15)(H2,9,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VDWHPANMAQCVBR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N2C=NNC2=S)S(=O)(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N4O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50589537 |
Source
|
| Record name | 4-(5-Sulfanylidene-1,5-dihydro-4H-1,2,4-triazol-4-yl)benzene-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50589537 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
642462-53-1 |
Source
|
| Record name | 4-(5-Sulfanylidene-1,5-dihydro-4H-1,2,4-triazol-4-yl)benzene-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50589537 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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